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Compound of Interest

Compound Name: H-Gly-Lys-Gly-OH

Cat. No.: B1337361 Get Quote

An In-depth Whitepaper on the Chemical Structure, Properties, Synthesis, and Biological

Relevance of the Tripeptide Glycyl-L-Lysyl-Glycine.

This technical guide provides a comprehensive overview of the tripeptide H-Gly-Lys-Gly-OH,

also known as Glycyl-L-Lysyl-Glycine. The document is intended for researchers, scientists,

and professionals in the field of drug development, offering detailed information on its chemical

characteristics, synthesis protocols, and known biological activities.

Chemical Identity and Physicochemical Properties
H-Gly-Lys-Gly-OH is a tripeptide composed of two glycine residues and one lysine residue.

The N-terminal amino acid is glycine, and the C-terminal amino acid is also glycine, with a

lysine residue in the central position.

Chemical Structure
The chemical structure of H-Gly-Lys-Gly-OH consists of a peptide backbone with a primary

amine group at the N-terminus, a carboxylic acid group at the C-terminus, and the

characteristic ε-amino group of the lysine side chain.

Caption: 2D Chemical Structure of H-Gly-Lys-Gly-OH.
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The following table summarizes the key physicochemical properties of H-Gly-Lys-Gly-OH. It

should be noted that while the molecular formula and weight are definitive, properties such as

pKa and pI are estimated based on the constituent amino acids, as precise experimental data

for this specific tripeptide is not readily available in public literature.

Property Value Source

IUPAC Name

(2S)-6-amino-2-(2-(2-

aminoacetamido)acetamido)he

xanoic acid

Chem-space

Synonyms
Glycyl-L-lysyl-glycine, Gly-Lys-

Gly
-

CAS Number 45214-22-0 --INVALID-LINK--

Molecular Formula C₁₀H₂₀N₄O₄ --INVALID-LINK--

Molecular Weight 260.29 g/mol --INVALID-LINK--

Estimated pKa (α-COOH) ~2.34 Based on Glycine pKa

Estimated pKa (α-NH₃⁺) ~9.60 Based on Glycine pKa

Estimated pKa (Lysine side

chain)
~10.53 Based on Lysine pKa

Estimated Isoelectric Point (pI) ~9.74 Estimated

Solubility
Expected to be soluble in

water.
General peptide property

Synthesis and Purification
H-Gly-Lys-Gly-OH is typically synthesized using Solid-Phase Peptide Synthesis (SPPS). The

Fmoc/tBu strategy is commonly employed for this purpose.

Experimental Protocol: Fmoc-Based Solid-Phase
Synthesis
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This protocol outlines a general procedure for the manual synthesis of H-Gly-Lys-Gly-OH on a

Wang resin.

Materials:

Wang Resin

Fmoc-Gly-OH

Fmoc-Lys(Boc)-OH

N,N'-Diisopropylcarbodiimide (DIC)

1-Hydroxybenzotriazole (HOBt) or Oxyma Pure

Piperidine solution (20% in DMF)

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O)

Cold diethyl ether

Procedure:

Resin Preparation: Swell the Wang resin in DMF in a reaction vessel for at least 1 hour.

First Amino Acid Coupling (Glycine):

Wash the resin with DMF.

Activate Fmoc-Gly-OH (3 eq.) with DIC (3 eq.) and HOBt (3 eq.) in DMF.

Add the activated amino acid solution to the resin and agitate for 2-4 hours.

Wash the resin with DMF and DCM.
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Fmoc Deprotection:

Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes

to remove the Fmoc protecting group.

Wash the resin thoroughly with DMF.

Second Amino Acid Coupling (Lysine):

Activate Fmoc-Lys(Boc)-OH (3 eq.) with DIC (3 eq.) and HOBt (3 eq.) in DMF.

Add the solution to the resin and agitate for 2-4 hours.

Wash the resin with DMF and DCM.

Fmoc Deprotection: Repeat step 3.

Third Amino Acid Coupling (Glycine): Repeat step 2.

Final Fmoc Deprotection: Repeat step 3.

Cleavage and Deprotection:

Wash the peptide-resin with DCM and dry under vacuum.

Treat the resin with the cleavage cocktail for 2-3 hours to cleave the peptide from the resin

and remove the Boc side-chain protecting group.

Filter the resin and collect the filtrate.

Precipitation and Purification:

Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

Centrifuge to pellet the peptide, wash with cold ether, and dry.

Purify the crude peptide using reverse-phase high-performance liquid chromatography

(RP-HPLC).
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Start: Swell Resin in DMF

Couple Fmoc-Gly-OH

Fmoc Deprotection (20% Piperidine/DMF)

Couple Fmoc-Lys(Boc)-OH

Fmoc Deprotection (20% Piperidine/DMF)

Couple Fmoc-Gly-OH

Final Fmoc Deprotection

Cleave from Resin & Deprotect Side Chain (TFA Cocktail)

Precipitate with Cold Ether

Purify by RP-HPLC

End: Lyophilized H-Gly-Lys-Gly-OH

Click to download full resolution via product page

Caption: Workflow for Solid-Phase Peptide Synthesis of H-Gly-Lys-Gly-OH.
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Biological Activity and Applications
The biological role of H-Gly-Lys-Gly-OH is not as extensively studied as other tripeptides like

Gly-His-Lys (GHK). However, some research provides insights into its potential functions and

applications.

Known Biological Information
Protein Synthesis: H-Gly-Lys-Gly-OH can be utilized in the synthesis of casein and soybean

protein.[1]

Vasoactive Substance Release: In a study investigating the effects of peptides from casein

and soy protein, H-Gly-Lys-Gly-OH (at concentrations of 1 nM-1 mM) was found to have an

insignificant influence on the proliferation of human aortic endothelial cells.[1] This suggests

it may not be a primary modulator of angiogenesis or endothelial cell growth under the tested

conditions.

Potential Research Applications
Given its structure, H-Gly-Lys-Gly-OH could be explored in several research areas:

Drug Delivery: The lysine residue offers a primary amine side chain that can be used for

conjugation to drugs, imaging agents, or targeting moieties.

Biomaterial Functionalization: The peptide can be immobilized on surfaces to modify their

biocompatibility or to study cell-material interactions.

Enzyme Substrate Studies: It can be used as a potential substrate for proteases and

peptidases to study their cleavage specificity.

Generalized Peptide-Receptor Signaling
While no specific signaling pathway has been elucidated for H-Gly-Lys-Gly-OH, many

peptides exert their biological effects by binding to cell surface receptors, often G-protein

coupled receptors (GPCRs). The following diagram illustrates a generic signaling cascade that

can be initiated by peptide-receptor binding.
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Note: This is a representative diagram and does not depict a confirmed pathway for H-Gly-Lys-
Gly-OH.
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Caption: Generalized Peptide-Receptor Signaling Pathway.

Conclusion
H-Gly-Lys-Gly-OH is a simple tripeptide with well-defined chemical properties that can be

readily synthesized. While its biological functions are not yet fully understood, its chemical

structure provides opportunities for its use in various research applications, particularly in the

fields of bioconjugation and material science. Further investigation is required to elucidate its

specific biological roles and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [H-Gly-Lys-Gly-OH: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337361#h-gly-lys-gly-oh-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1337361?utm_src=pdf-body-img
https://www.benchchem.com/product/b1337361?utm_src=pdf-body
https://www.benchchem.com/product/b1337361?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/h-gly-lys-gly-oh.html
https://www.benchchem.com/product/b1337361#h-gly-lys-gly-oh-chemical-structure-and-properties
https://www.benchchem.com/product/b1337361#h-gly-lys-gly-oh-chemical-structure-and-properties
https://www.benchchem.com/product/b1337361#h-gly-lys-gly-oh-chemical-structure-and-properties
https://www.benchchem.com/product/b1337361#h-gly-lys-gly-oh-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1337361?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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